Cas no 165067-10-7 (1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone)

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone is a heterocyclic compound featuring a 1,2,5-oxadiazole (furazan) ring substituted with a methyl group at the 4-position and an acetyl group at the 3-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the preparation of more complex heterocyclic systems. Its oxadiazole core contributes to stability and potential bioactivity, while the acetyl group offers functionalization opportunities through further chemical modifications. The compound is typically handled under controlled conditions due to its sensitivity. Its well-defined molecular framework makes it valuable for research in medicinal chemistry and material science.
1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone structure
165067-10-7 structure
Product name:1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone
CAS No:165067-10-7
MF:C5H6N2O2
MW:126.113340854645
MDL:MFCD00476459
CID:110513
PubChem ID:2764514

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone
    • 1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone
    • Ethanone,1-(4-methyl-1,2,5-oxadiazol-3-yl)-
    • 004537
    • 1-(4-methyl-furazan-3-yl)-ethanone
    • 1-(Methyl-furazan-3-yl)-aethanon
    • 1-(methyl-furazan-3-yl)-ethanone
    • 3-acetyl-4-methyl-1,2,5-oxadiazole
    • AC1MC9X9
    • CTK5J9890
    • methyloxadiazolylethanone
    • SBB012744
    • ZERO
    • 1-(4-Methyl-1,2,5-oxadiazol-3-yl)
    • Ethanone, 1-(4-methyl-1,2,5-oxadiazol-3-yl)- (9CI)
    • 1-(4-methyl-1,2,5-oxadiazol-3-yl)ethanone(SALTDATA: FREE)
    • DTXSID90377475
    • CS-0214847
    • EN300-198825
    • Z1201620301
    • FT-0680730
    • 1-(4-methyl-1,2,5-oxadiazol-3-yl)-1-ethanone, AldrichCPR
    • 1-(4-methyl-1,2,5-oxadiazol-3-yl)ethan-1-one
    • A882415
    • 4-acetyl-3-methylfurazan
    • MFCD00476459
    • SCHEMBL10242678
    • Ethanone, 1-(4-methyl-1,2,5-oxadiazol-3-yl)-
    • AKOS005071384
    • 165067-10-7
    • 9N-014
    • J-503356
    • STK785137
    • DA-09540
    • G23319
    • MDL: MFCD00476459
    • Inchi: InChI=1S/C5H6N2O2/c1-3-5(4(2)8)7-9-6-3/h1-2H3
    • InChI Key: CCJZSBQXLBBKBD-UHFFFAOYSA-N
    • SMILES: CC1=NON=C1C(=O)C

Computed Properties

  • Exact Mass: 126.04298
  • Monoisotopic Mass: 126.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56Ų
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.184
  • Boiling Point: 76°/18mm
  • Flash Point: 74.7°C
  • Refractive Index: 1.467
  • PSA: 55.99
  • LogP: 0.58060

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone Security Information

  • HazardClass:IRRITANT

1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
9N-014-0.5G
1-(4-methyl-1,2,5-oxadiazol-3-yl)-1-ethanone
165067-10-7 >95%
0.5g
£150.00 2025-02-09
TRC
M336580-100mg
1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone
165067-10-7
100mg
$ 70.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
045888-1g
1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone
165067-10-7 >95%
1g
11215.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
045888-500mg
1-(4-Methyl-1,2,5-oxadiazol-3-yl)-1-ethanone
165067-10-7 >95%
500mg
7298.0CNY 2021-07-13
Alichem
A449039514-250mg
1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone
165067-10-7 95%
250mg
295.32 USD 2021-06-15
Apollo Scientific
OR33379-1g
1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethan-1-one
165067-10-7 95%
1g
£336.00 2025-02-20
eNovation Chemicals LLC
Y1266373-1g
Ethanone, 1-(4-methyl-1,2,5-oxadiazol-3-yl)- (9CI)
165067-10-7 95%
1g
$255 2024-06-06
eNovation Chemicals LLC
Y1266373-5g
Ethanone, 1-(4-methyl-1,2,5-oxadiazol-3-yl)- (9CI)
165067-10-7 95%
5g
$930 2024-06-06
Fluorochem
217839-250mg
1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone
165067-10-7 95%
250mg
£124.00 2022-03-01
Enamine
EN300-198825-0.1g
1-(4-methyl-1,2,5-oxadiazol-3-yl)ethan-1-one
165067-10-7 95%
0.1g
$98.0 2023-09-16

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Amadis Chemical Company Limited
(CAS:165067-10-7)1-(4-Methyl-1,2,5-oxadiazol-3-yl)ethanone
A882415
Purity:99%
Quantity:10g
Price ($):2807.0